Cas no 2248356-19-4 (2-{[(Tert-butoxy)carbonyl]amino}-3-fluoro-6-methylbenzoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-3-fluoro-6-methylbenzoic acid
• CAS No: 2248356-19-4
• MF: C₁₃H₁₆FNO₄
• MW: 269.268847465515
• CID: 5978764
• PubChem ID: 137938810
• Update Time: 2025-06-09

2-{[(Tert-butoxy)carbonyl]amino}-3-fluoro-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-3-fluoro-6-methylbenzoic acid
• 3-Fluoro-6-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• EN300-6508537
• 2248356-19-4
• 2-{[(Tert-butoxy)carbonyl]amino}-3-fluoro-6-methylbenzoic acid

• Inchi： 1S/C13H16FNO4/c1-7-5-6-8(14)10(9(7)11(16)17)15-12(18)19-13(2,3)4/h5-6H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： BNQLFTLSGLZKCD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C(C(=O)O)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.10633615g/mol
• Monoisotopic Mass: 269.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-3-fluoro-6-methylbenzoic acid

Introduction to 2-{[(Tert-butoxy)carbonyl]amino}-3-fluoro-6-methylbenzoic acid (CAS No. 2248356-19-4)

2-{[(Tert-butoxy)carbonyl]amino}-3-fluoro-6-methylbenzoic acid, identified by the CAS number 2248356-19-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluoro-substituted benzoic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both a fluoro group and an amino group protected by a tert-butoxycarbonyl (Boc) moiety makes this molecule a valuable intermediate in the synthesis of more complex pharmacological agents.

The structural features of 2-{[(Tert-butoxy)carbonyl]amino}-3-fluoro-6-methylbenzoic acid contribute to its unique chemical properties and reactivity. The fluoro group at the 3-position introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic ring, while the methyl group at the 6-position provides steric hindrance and influences the compound's solubility and metabolic stability. The Boc-protected amino group serves as a crucial protecting group in peptide synthesis and drug development, allowing for selective deprotection under controlled conditions.

In recent years, there has been a growing interest in fluoro-substituted benzoic acids due to their enhanced binding affinity and metabolic stability compared to their non-fluorinated counterparts. Studies have demonstrated that fluorine atoms can significantly improve the pharmacokinetic profiles of drug candidates by increasing lipophilicity and reducing susceptibility to enzymatic degradation. The compound 2-{[(Tert-butoxy)carbonyl]amino}-3-fluoro-6-methylbenzoic acid is being explored as a key intermediate in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a critical role in numerous biological pathways, and their inhibition has been a major focus in drug discovery efforts. The combination of a fluoro group and an amino acid-like structure in 2-{[(Tert-butoxy)carbonyl]amino}-3-fluoro-6-methylbenzoic acid makes it an ideal candidate for designing molecules that can selectively interact with target proteases. Recent research has shown that fluoro-substituted benzoic acids can exhibit potent inhibitory activity against enzymes such as matrix metalloproteinases (MMPs), which are involved in tumor invasion and metastasis.

Furthermore, the Boc-protected amino group in this compound allows for flexible synthetic strategies, enabling chemists to incorporate it into larger molecular frameworks through amide bond formation. This versatility has made 2-{[(Tert-butoxy)carbonyl]amino}-3-fluoro-6-methylbenzoic acid a popular building block in medicinal chemistry libraries. Researchers have utilized this intermediate to develop novel scaffolds with improved pharmacological properties, including enhanced bioavailability and reduced off-target effects.

The pharmaceutical industry has been particularly interested in fluoro-substituted compounds due to their ability to enhance drug efficacy and safety. For instance, fluoroaromatics have been successfully incorporated into antiviral and anticancer drugs, where they contribute to improved binding affinities and prolonged half-lives. The compound 2-{[(Tert-butoxy)carbonyl]amino}-3-fluoro-6-methylbenzoic acid aligns with these trends by combining structural features that are known to enhance pharmacological activity.

Recent advances in computational chemistry have also facilitated the design of new derivatives of 2-{[(Tert-butoxy)carbonyl]amino}-3-fluoro-6-methylbenzoic acid using virtual screening techniques. These methods allow researchers to predict the biological activity of modified analogs before synthesizing them, significantly reducing the time and cost associated with drug discovery. By leveraging machine learning algorithms, scientists have been able to identify promising candidates for further optimization based on their predicted binding modes to biological targets.

In conclusion, 2-{[(Tert-butoxy)carbonyl]amino}-3-fluoro-6-methylbenzoic acid (CAS No. 2248356-19-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents with enhanced biological activity. As research continues to uncover new applications for fluoro-substituted benzoic acids, compounds like this one are poised to play a crucial role in the development of next-generation drugs targeting various diseases.